Cas no 1352222-47-9 (ethyl 4-tert-butyl-2-ethoxybenzoate)

• Product Name: ethyl 4-tert-butyl-2-ethoxybenzoate
• CAS No: 1352222-47-9
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 4586696
• Update Time: 2025-05-23

ethyl 4-tert-butyl-2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-tert-butyl-2-ethoxybenzoate
• Benzoic acid, 4-(1,1-dimethylethyl)-2-ethoxy-, ethyl ester

• Inchi： 1S/C15H22O3/c1-6-17-13-10-11(15(3,4)5)8-9-12(13)14(16)18-7-2/h8-10H,6-7H2,1-5H3
• InChI Key： XUPOSTMQBRIZME-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C(C)(C)C)C=C1OCC

Additional information on ethyl 4-tert-butyl-2-ethoxybenzoate

Ethyl 4-Tert-Butyl-2-Ethoxybenzoate: A Comprehensive Overview

Ethyl 4-tert-butyl-2-ethoxybenzoate, with CAS No. 1352222-47-9, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound is a derivative of benzoic acid, featuring a tert-butyl group at the para position and an ethoxy group at the ortho position, with an ethyl ester substituent. Its unique structure endows it with distinct chemical properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of ethyl 4-tert-butyl-2-ethoxybenzoate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of solid acid catalysts to enhance reaction yields while minimizing waste generation.

One of the most notable applications of ethyl 4-tert-butyl-2-ethoxybenzoate is in the development of herbicides and fungicides. Studies have demonstrated its ability to inhibit key enzymes involved in plant growth, making it a promising candidate for agricultural pest control. Additionally, its photostability and low toxicity profile make it suitable for use in cosmetic formulations, where it acts as a UV stabilizer and skin conditioning agent.

In the realm of materials science, ethyl 4-tert-butyl-2-ethoxybenzoate has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable ester linkages under mild conditions facilitates the creation of high-performance materials with tailored properties. Recent research has focused on its application in bio-based polymers, contributing to the growing demand for sustainable alternatives to traditional plastics.

From an environmental perspective, ethyl 4-tert-butyl-2-ethoxybenzoate exhibits favorable biodegradation characteristics under aerobic conditions. This attribute aligns with global efforts to reduce chemical pollution and promote eco-friendly practices across industries. Regulatory bodies have also recognized its safety profile through rigorous testing protocols, ensuring its compliance with international standards for chemical usage.

Looking ahead, ongoing research aims to further optimize the synthesis and application of ethyl 4-tert-butyl-2-ethoxybenzoate. Innovations in green chemistry are expected to play a pivotal role in enhancing its sustainability credentials while expanding its utility across diverse sectors.